Cas no 31964-56-4 (4-methoxy-3-(3,4-dimethoxyphenyl)benzenecarboxaldehyde)
31964-56-4 structure
Product Name:4-methoxy-3-(3,4-dimethoxyphenyl)benzenecarboxaldehyde
CAS No:31964-56-4
MF:C16H16O4
MW:272.295845031738
CID:2124283
PubChem ID:22391158
Update Time:2025-04-21
4-methoxy-3-(3,4-dimethoxyphenyl)benzenecarboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-methoxy-3-(3,4-dimethoxyphenyl)benzenecarboxaldehyde
- 4-Methoxy-3-(3,4-dimethoxyphenyl)benzaldehyde
- 31964-56-4
- GXZKWQZYPXGICN-UHFFFAOYSA-N
- SCHEMBL3920365
- DB-295439
-
- Inchi: 1S/C16H16O4/c1-18-14-6-4-11(10-17)8-13(14)12-5-7-15(19-2)16(9-12)20-3/h4-10H,1-3H3
- InChI Key: GXZKWQZYPXGICN-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(C=O)=CC=1C1C=CC(=C(C=1)OC)OC
Computed Properties
- Exact Mass: 272.10485899Da
- Monoisotopic Mass: 272.10485899Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 44.8Ų
4-methoxy-3-(3,4-dimethoxyphenyl)benzenecarboxaldehyde Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Ashwini P. Bhirud,Shivaram D. Sathaye,Rupali P. Waichal,Latesh K. Nikam,Bharat B. Kale Green Chem., 2012,14, 2790-2798
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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